Cas no 1261828-76-5 (1-(bromomethyl)-3-methoxy-2-(trifluoromethyl)benzene)

1-(Bromomethyl)-3-methoxy-2-(trifluoromethyl)benzene is a versatile brominated aromatic compound featuring a methoxy group and a trifluoromethyl substituent. Its reactive bromomethyl moiety makes it a valuable intermediate in organic synthesis, particularly for nucleophilic substitution reactions, enabling the introduction of functionalized benzyl groups into target molecules. The presence of electron-withdrawing trifluoromethyl and electron-donating methoxy groups enhances its utility in fine chemical and pharmaceutical applications, where selective modifications are required. This compound is particularly useful in the preparation of agrochemicals, pharmaceuticals, and specialty materials due to its stability and reactivity under controlled conditions. Its well-defined structure ensures reproducibility in synthetic pathways.

1-(bromomethyl)-3-methoxy-2-(trifluoromethyl)benzene structure

1261828-76-5 structure

Product Name:1-(bromomethyl)-3-methoxy-2-(trifluoromethyl)benzene

CAS No:1261828-76-5

MF:C₉H₈BrF₃O

MW:269.058432579041

MDL:MFCD18398595

CID:1219143

PubChem ID:73012343

Update Time:2025-06-13

1-(bromomethyl)-3-methoxy-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

- 1-(Bromomethyl)-3-methoxy-2-(trifluoromethyl)benzene
- 3-METHOXY-2-(TRIFLUOROMETHYL)BENZYL BROMIDE
- AKOS025403435
- DB-215691
- 1261828-76-5
- 3-Methoxy-2-(trifluoromethyl)benzylbromide
- Benzene, 1-(bromomethyl)-3-methoxy-2-(trifluoromethyl)-
- AS-33316
- SVMDPLGEPZKCEL-UHFFFAOYSA-N
- MFCD18398595
- 1-(bromomethyl)-3-methoxy-2-(trifluoromethyl)benzene
- MDL： MFCD18398595
- Inchi： 1S/C9H8BrF3O/c1-14-7-4-2-3-6(5-10)8(7)9(11,12)13/h2-4H,5H2,1H3
- InChI Key： SVMDPLGEPZKCEL-UHFFFAOYSA-N
- SMILES： BrCC1C=CC=C(C=1C(F)(F)F)OC

Computed Properties

Exact Mass: 267.97106g/mol
Monoisotopic Mass: 267.97106g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 9.2Å²

1-(bromomethyl)-3-methoxy-2-(trifluoromethyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013007067-250mg	3-Methoxy-2-(trifluoromethyl)benzyl bromide	1261828-76-5	97%	250mg	489.60 USD	2021-07-04
Alichem	A013007067-500mg	3-Methoxy-2-(trifluoromethyl)benzyl bromide	1261828-76-5	97%	500mg	790.55 USD	2021-07-04
Alichem	A013007067-1g	3-Methoxy-2-(trifluoromethyl)benzyl bromide	1261828-76-5	97%	1g	1,564.50 USD	2021-07-04
Apollo Scientific	PC302558-1g	3-Methoxy-2-(trifluoromethyl)benzyl bromide	1261828-76-5	98%	1g	£109.00	2025-02-21
Apollo Scientific	PC302558-5g	3-Methoxy-2-(trifluoromethyl)benzyl bromide	1261828-76-5	98%	5g	£434.00	2025-02-21
Apollo Scientific	PC302558-10g	3-Methoxy-2-(trifluoromethyl)benzyl bromide	1261828-76-5	98%	10g	£781.00	2025-02-21
TRC	B681090-10mg	1-(Bromomethyl)-3-Methoxy-2-(Trifluoromethyl)Benzene	1261828-76-5		10mg	$ 70.00	2022-06-06
TRC	B681090-50mg	1-(Bromomethyl)-3-Methoxy-2-(Trifluoromethyl)Benzene	1261828-76-5		50mg	$ 230.00	2022-06-06
TRC	B681090-100mg	1-(Bromomethyl)-3-Methoxy-2-(Trifluoromethyl)Benzene	1261828-76-5		100mg	$ 340.00	2022-06-06
abcr	AB350321-1 g	3-Methoxy-2-(trifluoromethyl)benzyl bromide, 97%; .	1261828-76-5	97%	1g	€234.00	2023-04-26

1-(bromomethyl)-3-methoxy-2-(trifluoromethyl)benzene Related Literature

1. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
2. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
3. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
4. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
5. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-(bromomethyl)-3-methoxy-2-(trifluoromethyl)benzene

Comprehensive Guide to 1-(bromomethyl)-3-methoxy-2-(trifluoromethyl)benzene (CAS No. 1261828-76-5)

1-(bromomethyl)-3-methoxy-2-(trifluoromethyl)benzene (CAS No. 1261828-76-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This aromatic bromide derivative features a trifluoromethyl group and a methoxy substituent, making it a valuable intermediate in synthetic chemistry. Its unique structure enables applications in drug discovery, material science, and fine chemical synthesis, aligning with growing interest in fluorinated compounds and high-performance materials.

The compound’s bromomethyl group serves as a reactive site for nucleophilic substitutions, facilitating the construction of complex molecular architectures. Researchers particularly value its role in synthesizing trifluoromethylated analogs, a trending topic due to the enhanced bioavailability and metabolic stability imparted by fluorine atoms. Recent studies highlight its utility in developing kinase inhibitors and antiviral agents, addressing global demand for novel therapeutics.

From an industrial perspective, CAS 1261828-76-5 is pivotal in optimizing green chemistry protocols. Its compatibility with palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura) supports sustainable synthesis routes, a focal point for ESG-driven enterprises. Analytical techniques like HPLC and NMR confirm its high purity (>98%), meeting stringent requirements for GMP-compliant production.

Emerging applications include its use in OLED materials, where trifluoromethyl groups enhance electron mobility. This aligns with the booming demand for energy-efficient displays. Additionally, its stability under acidic conditions makes it suitable for proton-exchange membranes in fuel cells—a hotspot for renewable energy research.

Safety profiles emphasize proper handling under inert atmospheres due to its benzyl bromide moiety. However, its non-regulated status ensures accessibility for R&D. Storage recommendations include amber vials at -20°C to prevent degradation, a detail frequently queried in chemical databases.

In summary, 1-(bromomethyl)-3-methoxy-2-(trifluoromethyl)benzene bridges academic innovation and industrial scalability. Its versatility in medicinal chemistry and advanced materials positions it as a compound of enduring relevance, reflecting broader shifts toward precision synthesis and sustainable technologies.